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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538 Get Quote

Technical Guide: 4-Bromophenyl
Dichlorophosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-Bromophenyl dichlorophosphate, a key intermediate in organic and

pharmaceutical synthesis.

Core Physicochemical Data
The essential molecular properties of 4-Bromophenyl dichlorophosphate are summarized

below. This data is critical for reaction stoichiometry, analytical characterization, and

formulation development.
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Property Value

Molecular Formula C6H4BrCl2O2P

Molecular Weight 289.88 g/mol [1][2]

IUPAC Name 1-bromo-4-dichlorophosphoryloxybenzene[1]

CAS Number 19430-76-3[1]

Appearance Colorless or light yellow liquid[1][3]

Boiling Point 98-102 °C[1]

Synthetic Pathway Overview
4-Bromophenyl dichlorophosphate is synthesized through the reaction of p-bromophenol

with phosphorus oxychloride.[2] This straightforward phosphorylation is a common method for

producing aryl phosphorodichloridates, which are versatile reagents in the synthesis of more

complex molecules, including prodrugs and other biologically active compounds.
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Caption: Synthesis workflow for 4-Bromophenyl dichlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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